Propanamide, N-[4-(ethoxymethyl)-4-piperidinyl]-N-phenyl-

• CAS RN: 61086-20-2
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: N-[4-(ethoxymethyl)piperidin-4-yl]-N-phenylpropanamide
• InChI: InChI=1S/C17H26N2O2/c1-3-16(20)19(15-8-6-5-7-9-15)17(14-21-4-2)10-12-18-13-11-17/h5-9,18H,3-4,10-14H2,1-2H3
• InChI Key: KTBOXWNWIXXKSW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(C1=CC=CC=C1)C2(CCNCC2)COCC

Description

Propanamide, N-[4-(ethoxymethyl)-4-piperidinyl]-N-phenyl- is a useful research compound. Its molecular formula is C17H26N2O2 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 14.4 parts of N-[4-(ethoxymethyl)-1-(phenylmethyl)-4-piperidinyl]-N-phenylpropanamide and 200 parts of acetic acid is hydrogenated at normal pressure and at room temperature with 2 parts of palladium-on-charcoal catalyst 10%. After the calculated amount of hydrogen is taken up, the catalyst is filtered off and the filtrate is evaporated. The residue is taken up in water, cooled and basified with ammonium hydroxide. The product is extracted with trichloromethane. The extract is washed with water, dried, filtered and evaporated, yielding N-[4-(ethoxymethyl)-4-piperidinyl]-N-phenylpropanamide as an oily residue.